Cas no 1806919-81-2 (4-Bromo-6-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 4-Bromo-6-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1806919-81-2
• MF: C₇H₂BrClF₅N
• MW: 310.446497440338
• CID: 4858429
• Update Time: 2025-06-12

4-Bromo-6-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2BrClF5N/c8-2-1-3(9)15-5(7(12,13)14)4(2)6(10)11/h1,6H
• InChI Key： HSRNDRQJOYKFKG-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=C(C(F)(F)F)C=1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 4
• Topological Polar Surface Area: 12.9

Additional information on 4-Bromo-6-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine

Comprehensive Overview of 4-Bromo-6-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1806919-81-2)

4-Bromo-6-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1806919-81-2) is a highly specialized halogenated pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceutical intermediates, and material science. This compound is characterized by its unique molecular structure, which includes multiple fluorine and chlorine substituents, making it a valuable building block for the synthesis of advanced crop protection agents and bioactive molecules.

The growing demand for efficient agrochemicals and sustainable farming solutions has driven research into halogenated pyridines like 4-Bromo-6-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine. Its structural features, such as the difluoromethyl and trifluoromethyl groups, contribute to its stability and reactivity, enabling it to act as a key intermediate in the development of next-generation pesticides. Researchers are particularly interested in its potential to enhance pest resistance and environmental compatibility, aligning with the global push toward green chemistry.

In the pharmaceutical industry, CAS No. 1806919-81-2 is explored for its role in synthesizing fluorinated drug candidates. The incorporation of fluorine atoms into drug molecules often improves their metabolic stability and bioavailability, making this compound a promising candidate for medicinal chemistry applications. Recent studies have highlighted its utility in designing anti-inflammatory and antiviral compounds, addressing critical healthcare challenges.

From a synthetic chemistry perspective, 4-Bromo-6-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine offers versatility due to its reactive bromo and chloro substituents. These functional groups allow for further modifications through cross-coupling reactions, nucleophilic substitutions, and other catalytic transformations. This adaptability makes it a favorite among chemists working on complex molecule assembly and structure-activity relationship (SAR) studies.

The compound's physicochemical properties, such as its melting point, solubility, and stability under various conditions, are critical for its practical applications. Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize and ensure the purity of CAS No. 1806919-81-2. These methods are essential for meeting the stringent quality standards required in industrial-scale production.

As the scientific community continues to explore sustainable chemical processes, 4-Bromo-6-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine is also being evaluated for its compatibility with green synthesis routes. Innovations in catalysis and solvent-free reactions aim to minimize waste and energy consumption, aligning with the principles of circular economy. This focus on sustainability is particularly relevant given the increasing regulatory pressures on chemical manufacturing.

In summary, 4-Bromo-6-chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1806919-81-2) stands out as a multifaceted compound with broad applications in agrochemicals, pharmaceuticals, and advanced materials. Its unique structural attributes and reactivity profile make it a valuable asset for researchers and industries aiming to address contemporary challenges in crop protection, drug discovery, and environmental sustainability.